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Compound of Interest

Compound Name: Im-1

Cat. No.: B1576327 Get Quote

Unable to Identify "Im-1" Compound
Following a comprehensive search for the compound designated "Im-1," it has been

determined that there is no specific, publicly available scientific information or research data

associated with a molecule of this name. The initial search yielded general information

regarding immunology, drug discovery, and experimental methodologies, but no concrete data

on "Im-t".

Consequently, it is not feasible to generate an in-depth technical guide on the homologous and

analogous compounds of "Im-1," as the core compound itself is not defined in the available

scientific literature. A detailed analysis of its signaling pathways, experimental protocols, and

quantitative data is therefore impossible.

To provide some context for the user's request, the following is a brief overview of the concepts

of homologous and analogous compounds in drug discovery.

Understanding Homologous and Analogous
Compounds
In the field of medicinal chemistry and drug development, the design and synthesis of

homologous and analogous compounds are fundamental strategies for lead optimization and

the discovery of new therapeutic agents.

Homologous Series: A homologous series refers to a group of compounds that have the

same functional group and similar chemical properties, but differ from each other by a
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repeating structural unit, typically a methylene group (-CH₂-).[1][2][3] As the carbon chain

length increases within a homologous series, the physical properties of the compounds, such

as boiling point and melting point, tend to show a gradual change.[2] However, their chemical

properties often remain similar due to the presence of the same functional group.[2][3]

Analogous Compounds: Analogous compounds, or analogs, are molecules that have a

similar chemical structure and, often, similar biological activity to a parent compound.[4][5]

The development of analogs is a key strategy in drug design.[4] There are different types of

analogs:

Direct Analogs: These compounds possess both chemical and pharmacological similarities

to the original molecule.[4]

Structural Analogs: These share structural similarities but may have different

pharmacological properties.[4]

Functional Analogs: These are chemically different compounds that exhibit similar

pharmacological properties.[4]

The process of creating and testing analogs helps researchers to improve the efficacy,

selectivity, and pharmacokinetic properties of a lead compound, as well as to understand its

structure-activity relationship (SAR).[6]

Without a defined "Im-1" molecule, it is not possible to provide specific examples of its

homologs and analogs, or to detail their biological activities and the experimental methods

used to evaluate them. Should information on a specific compound of interest become

available, a detailed technical guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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